Hafnium chloride 2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-ide (1/2/2)
Overview
Description
Hafnium chloride 2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-ide (1/2/2) is a highly reactive compound belonging to the family of organometallic compounds known as hafnium organometallics. It is a colorless, crystalline solid with a melting point of 140°C. It is used in a variety of applications, including as a catalyst in organic synthesis, as an initiator for polymerization reactions, and as an additive in lubricants.
Scientific Research Applications
Catalysis in Organic Synthesis
Hafnium chloride acts as an efficient catalyst in organic synthesis. For instance, it has been used in the expeditious parallel synthesis of benzimidazoles . Benzimidazoles are crucial heterocyclic compounds with a wide range of applications in pharmaceuticals, serving as anti-infective, anti-inflammatory, antihypertensive, antitumor, and other types of agents . The use of HfCl₄ on activated carbon as a catalyst facilitates a fast and clean formation of benzimidazoles and can be easily removed and reused, highlighting its efficiency and sustainability in organic synthesis .
Synthesis of Polymerization Catalysts
Hafnium chloride is used as a precursor to synthesize polymerization catalysts. These catalysts are essential for creating polymers with specific properties for various industrial applications. The ability to tailor these catalysts allows for the development of materials with desired characteristics for use in fields such as materials science and engineering .
Fabrication of Thin Films
In the field of materials science, HfCl₄ serves as a Chemical Vapor Deposition (CVD) precursor for fabricating hafnium dioxide thin films . These thin films are integral in the semiconductor industry, particularly for creating insulating layers in electronic devices. The properties of hafnium dioxide, such as high dielectric constant and thermal stability, make it an excellent material for advanced electronic applications .
Catalysis in Ester Condensation
Hafnium(IV) chloride is known to catalyze the direct ester condensation of carboxylic acids with alcohols effectively . This reaction is fundamental in producing esters, which are valuable in various industries, including pharmaceuticals, fragrances, and plastics. The catalyst’s role in facilitating this reaction underscores its importance in chemical manufacturing processes .
Anhydrous Synthesis of Ionic Adducts
The compound is a promising reagent for the anhydrous synthesis of ionic adducts. It reacts with ammonium salts, phosphonium salts, and other compounds to form adducts that have potential applications in the development of new materials and chemical processes .
Reversible Adsorption and Release on Activated Carbon
Studies have shown that activated carbon can reversibly adsorb and release Hf(IV) in ethanol upon cooling and heating . This property allows for the creation of a thermal-controlled solid support, which can be particularly useful in processes where temperature control is crucial for the adsorption and release of substances .
properties
IUPAC Name |
hafnium(4+);1,2,3,5,5-pentamethylcyclopenta-1,3-diene;dichloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C10H15.2ClH.Hf/c2*1-7-6-10(4,5)9(3)8(7)2;;;/h2*1-5H3;2*1H;/q2*-1;;;+4/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPRLSLCBPOTFGE-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=[C-]C(C(=C1C)C)(C)C.CC1=[C-]C(C(=C1C)C)(C)C.[Cl-].[Cl-].[Hf+4] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30Cl2Hf |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70619901 |
Source
|
| Record name | Hafnium chloride 2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-ide (1/2/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70619901 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
519.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
85959-83-7 |
Source
|
| Record name | Hafnium chloride 2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-ide (1/2/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70619901 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bis(pentamethylcyclopentadienyl)hafnium(IV) dichloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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